Cas no 2320899-19-0 (1-(5-methylthiophen-2-yl)sulfonyl-3-(thiophen-2-yl)pyrrolidine)

• Product Name: 1-(5-methylthiophen-2-yl)sulfonyl-3-(thiophen-2-yl)pyrrolidine
• CAS No: 2320899-19-0
• MF: C₁₃H₁₅NO₂S₃
• MW: 313.458699464798
• CID: 5340742
• Update Time: 2025-05-20

1-(5-methylthiophen-2-yl)sulfonyl-3-(thiophen-2-yl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-((5-methylthiophen-2-yl)sulfonyl)-3-(thiophen-2-yl)pyrrolidine
• 1-(5-methylthiophen-2-yl)sulfonyl-3-thiophen-2-ylpyrrolidine
• 1-(5-methylthiophen-2-yl)sulfonyl-3-(thiophen-2-yl)pyrrolidine

• Inchi： 1S/C13H15NO2S3/c1-10-4-5-13(18-10)19(15,16)14-7-6-11(9-14)12-3-2-8-17-12/h2-5,8,11H,6-7,9H2,1H3
• InChI Key： KYVZJFPZVPYGDW-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C)S1)(N1CCC(C2=CC=CS2)C1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 420
• XLogP3: 3.1
• Topological Polar Surface Area: 102

Additional information on 1-(5-methylthiophen-2-yl)sulfonyl-3-(thiophen-2-yl)pyrrolidine

Research Brief on 1-(5-methylthiophen-2-yl)sulfonyl-3-(thiophen-2-yl)pyrrolidine (CAS: 2320899-19-0)

The compound 1-(5-methylthiophen-2-yl)sulfonyl-3-(thiophen-2-yl)pyrrolidine (CAS: 2320899-19-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical implications.

Recent studies have highlighted the unique structural features of 1-(5-methylthiophen-2-yl)sulfonyl-3-(thiophen-2-yl)pyrrolidine, which make it a promising candidate for drug development. The compound's sulfonyl and thiophene moieties contribute to its bioactivity, particularly in modulating specific enzyme pathways. Researchers have employed advanced synthetic techniques, including multi-step organic synthesis and computational modeling, to optimize its chemical structure for enhanced efficacy and reduced toxicity.

In vitro and in vivo studies have demonstrated that 1-(5-methylthiophen-2-yl)sulfonyl-3-(thiophen-2-yl)pyrrolidine exhibits potent inhibitory effects on certain kinases and receptors implicated in inflammatory and oncogenic processes. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that the compound showed significant activity against a panel of cancer cell lines, with IC50 values in the low micromolar range. These findings suggest its potential as a lead compound for anticancer drug development.

Further investigations into the pharmacokinetic profile of 1-(5-methylthiophen-2-yl)sulfonyl-3-(thiophen-2-yl)pyrrolidine have revealed favorable absorption and distribution characteristics. However, challenges remain in optimizing its metabolic stability and bioavailability. Recent advancements in formulation technologies, such as nanoparticle-based delivery systems, are being explored to address these limitations and enhance the compound's therapeutic index.

In conclusion, 1-(5-methylthiophen-2-yl)sulfonyl-3-(thiophen-2-yl)pyrrolidine (CAS: 2320899-19-0) represents a promising avenue for future drug discovery efforts. Its unique chemical structure and demonstrated bioactivity warrant further research to fully elucidate its mechanisms of action and potential clinical applications. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to translate these findings into viable therapeutic options.